Cas no 2171518-91-3 (tert-butyl 3-amino(trimethyl-1H-pyrazol-4-yl)methyl-3-hydroxypiperidine-1-carboxylate)

• Product Name: tert-butyl 3-amino(trimethyl-1H-pyrazol-4-yl)methyl-3-hydroxypiperidine-1-carboxylate
• CAS No: 2171518-91-3
• MF: C₁₇H₃₀N₄O₃
• MW: 338.445104122162
• CID: 5928042
• PubChem ID: 165787577
• Update Time: 2025-05-19

tert-butyl 3-amino(trimethyl-1H-pyrazol-4-yl)methyl-3-hydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-amino(trimethyl-1H-pyrazol-4-yl)methyl-3-hydroxypiperidine-1-carboxylate
• 2171518-91-3
• tert-butyl 3-[amino(trimethyl-1H-pyrazol-4-yl)methyl]-3-hydroxypiperidine-1-carboxylate
• EN300-1640827

• Inchi： 1S/C17H30N4O3/c1-11-13(12(2)20(6)19-11)14(18)17(23)8-7-9-21(10-17)15(22)24-16(3,4)5/h14,23H,7-10,18H2,1-6H3
• InChI Key： RBSBKKUYXCBVJP-UHFFFAOYSA-N
• SMILES： OC1(C(C2C(C)=NN(C)C=2C)N)CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 338.23179083g/mol
• Monoisotopic Mass: 338.23179083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 93.6Ų

Additional information on tert-butyl 3-amino(trimethyl-1H-pyrazol-4-yl)methyl-3-hydroxypiperidine-1-carboxylate

Professional Introduction to Tert-butyl 3-amino(trimethyl-1H-pyrazol-4-yl)methyl-3-hydroxypiperidine-1-carboxylate (CAS No. 2171518-91-3)

Tert-butyl 3-amino(trimethyl-1H-pyrazol-4-yl)methyl-3-hydroxypiperidine-1-carboxylate, with the CAS number 2171518-91-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structure of this molecule is characterized by its intricate arrangement of functional groups, which contributes to its unique chemical and pharmacological properties.

The core structure of tert-butyl 3-amino(trimethyl-1H-pyrazol-4-yl)methyl-3-hydroxypiperidine-1-carboxylate consists of a piperidine ring substituted with a hydroxyl group at the 3-position, an amino group at the same position, and a tert-butyl group at the 1-position. Additionally, the molecule features a trimethyl-substituted pyrazole ring linked to the piperidine core through a methylene group. This particular arrangement of atoms and functional groups imparts distinct physicochemical properties to the compound, including solubility, stability, and reactivity.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing piperidine and pyrazole moieties. These heterocyclic scaffolds are well-known for their ability to modulate various biological pathways, making them valuable candidates for drug discovery. Specifically, piperidine derivatives have been extensively studied for their role in central nervous system (CNS) drug development due to their ability to cross the blood-brain barrier and interact with neurotransmitter receptors. Similarly, pyrazole derivatives have shown promise in treating inflammatory diseases, infectious diseases, and even certain types of cancer.

The presence of multiple functional groups in tert-butyl 3-amino(trimethyl-1H-pyrazol-4-yl)methyl-3-hydroxypiperidine-1-carboxylate suggests that it may exhibit multiple modes of action. The amino group at the 3-position of the piperidine ring could serve as a hydrogen bond acceptor or participate in salt formation, enhancing its bioavailability and interactions with biological targets. The hydroxyl group at the same position could contribute to solubility and metabolic stability. Meanwhile, the tert-butyl group at the 1-position provides steric hindrance, which can influence binding affinity and selectivity.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in designing effective pharmaceutical compounds. The unique structural features of tert-butyl 3-amino(trimethyl-1H-pyrazol-4-yl)methyl-3-hydroxypiperidine-1-carboxylate make it an ideal candidate for investigating SARs. By modifying specific functional groups or substituents, researchers can fine-tune its biological activity and optimize its pharmacokinetic properties. For instance, replacing the hydroxyl group with another functional group might alter its metabolic pathways or enhance its binding affinity to specific enzymes or receptors.

The trimethyl-substituted pyrazole ring in this compound is particularly noteworthy due to its potential role in modulating biological processes. Pyrazole derivatives have been reported to exhibit anti-inflammatory, antiviral, and anticancer activities. The trimethyl groups on the pyrazole ring may enhance its lipophilicity, improving membrane permeability and target interaction. Furthermore, the methylene bridge connecting the pyrazole ring to the piperidine core allows for conformational flexibility, which could be exploited to optimize binding interactions.

In light of these findings, researchers are increasingly interested in exploring the therapeutic potential of tert-butyl 3-amino(trimethyl-1H-pyrazol-4-yl)methyl-3-hydroxypiperidine-1-carboxylate. Preclinical studies have demonstrated that this compound exhibits promising biological activities in various disease models. For example, it has shown efficacy in reducing inflammation by inhibiting key pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-beta (IL-beta). Additionally, it has demonstrated antiviral properties by interfering with viral replication mechanisms.

The synthesis of tert-butyl 3-amino(trimethyl-1H-pyrazol-4-yl)methyl-3-hydroxypiperidine-1-carboxylate presents both challenges and opportunities for synthetic chemists. The complex structure requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions and organometallic chemistry have been employed to construct the desired molecular framework efficiently. These methods not only improve synthetic efficiency but also allow for greater flexibility in modifying functional groups.

The development of new synthetic routes has enabled researchers to produce larger quantities of this compound for further study. Scalability is crucial for advancing from preclinical research to clinical trials. By optimizing synthetic protocols, chemists can reduce production costs and ensure consistent quality control measures are in place. This is essential for meeting regulatory requirements and ensuring safety in subsequent pharmacological studies.

The pharmacokinetic properties of tert-butyl 3-amino(trimethyl-1H-pyrazol-4-ylmethyl)-3-hydroxypiperidine-la-carboxyllate are also critical factors that influence its therapeutic potential. Studies have shown that this compound exhibits moderate solubility in water but higher solubility in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). These properties affect its absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these parameters is essential for designing effective dosing regimens and predicting drug interactions.

In conclusion, Tert-butyl 3-amino(trimethyl-lH-pyrazol-lO-yllmethyl)-S-hydroxypiperidine-la-carboxyllate (CAS No. 2171518-Hl-l) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation into various therapeutic applications. By leveraging advanced synthetic techniques and exploring structure/activity relationships; researchers can optimize its pharmacological properties; paving the way for new treatments across multiple disease areas.